(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate

• IUPAC Name: (4-oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate
• InChI: InChI=1S/C20H20N4O5S/c25-19-17-6-2-3-7-18(17)21-22-24(19)14-29-20(26)15-8-10-16(11-9-15)30(27,28)23-12-4-1-5-13-23/h2-3,6-11H,1,4-5,12-14H2
• InChI Key: ODWHRWSEZSGEMA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)OCN3C(=O)C4=CC=CC=C4N=N3
• Molecular Formula: C20H20N4O5S
• Molecular Weight: 428.5 g/mol

Description

The compound contains a benzotriazine ring, which is a type of heterocyclic aromatic organic compound. This ring structure is part of many pharmaceuticals and agrochemicals. The compound also contains a piperidine ring, which is a common motif in many pharmaceuticals and natural products.

Molecular Structure Analysis

The benzotriazine ring and the piperidine ring in the compound are likely to contribute to its overall molecular structure. These rings can participate in various interactions like hydrogen bonding, pi stacking, and dipole-dipole interactions.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. Benzotriazines are known to undergo reactions like hydrolysis, reduction, and substitution. Piperidines can undergo reactions like N-alkylation, N-acylation, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors like polarity, solubility, melting point, boiling point, and stability would need to be determined experimentally.

Scientific Research Applications

Synthesis and Biological Evaluation

• A series of compounds related to "(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate" have been synthesized and evaluated for their biological activities. For instance, derivatives of 1,3,4-oxadiazole bearing compounds, including those with piperidin-1-ylsulfonyl moieties, were synthesized and showed moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

• Another study focused on the synthesis of novel 2-((4-(2H-benzo[d][1,2,3]triazol-2-yl)piperidin-1-yl)methyl)-5-substituted phenyl-1,3,4-oxadiazoles. These compounds exhibited significant antibacterial and moderate antifungal activities, highlighting the potential of benzotriazin-3-yl and piperidin-1-ylsulfonyl moieties in developing antimicrobial agents (Vankadari et al., 2013).

Mechanistic Insights and Antileukemic Activity

• The synthesis of related compounds and their evaluation against leukemia cell lines revealed potential anti-leukemic activities. For example, a compound exhibiting cytotoxic potential against leukemia cell lines was synthesized, characterized, and its crystal structure was determined (Guillon et al., 2018). This suggests that the structural moieties similar to "(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate" could play a role in the design of anti-leukemic drugs.

Mechanism of Action

Target of Action

The primary targets of “(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate” are currently unknown. This compound is structurally similar to other benzotriazinone derivatives, which have been found to exhibit various biological activities . .

Biochemical Pathways

Given the structural similarity to other benzotriazinone derivatives, it is possible that this compound could affect similar pathways . .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Some benzotriazine and piperidine derivatives can be irritating to the eyes, respiratory system, and skin.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis process, and investigating its mechanism of action. It could also involve studying its physical and chemical properties in more detail.